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Compound of Interest

Compound Name: N-Methyllindcarpine

Cat. No.: B15589377

Get Quote

For Immediate Release

This technical guide provides an in-depth overview of N-Methyllindcarpine, an aporphine

alkaloid of interest to researchers, scientists, and drug development professionals. This

document outlines its fundamental properties, and although specific experimental data is

limited, it contextualizes its potential biological significance within the broader class of

aporphine alkaloids.

Core Compound Properties
N-Methyllindcarpine is chemically identified by the following properties:

Property Value Source

CAS Number 14028-97-8 ChemicalBook

Molecular Weight 327.37 g/mol ChemicalBook

Natural Occurrence and Isolation
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N-Methyllindcarpine is a naturally occurring compound found in the plant kingdom. It has

been isolated from the stem bark of Actinodaphne pruinosa, a tree belonging to the Lauraceae

family.[1][2] The genus Actinodaphne is known for producing a variety of isoquinoline alkaloids,

including other aporphines.[1][3][4][5] While a specific, detailed protocol for the isolation of N-
Methyllindcarpine is not readily available in published literature, a general workflow for the

extraction of aporphine alkaloids from plant material can be described.
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Figure 1: Generalized workflow for the isolation and identification of aporphine alkaloids from
plant sources.

Biological Activity and Potential
Direct experimental data on the biological activity of N-Methyllindcarpine is scarce. However,

the broader class of aporphine alkaloids, to which it belongs, is well-studied and exhibits a wide

range of pharmacological effects. This provides a basis for predicting the potential areas of

interest for N-Methyllindcarpine research.

Aporphine alkaloids are known to possess various biological activities, including:

Anticancer Properties: Many aporphine alkaloids have demonstrated cytotoxic effects

against various cancer cell lines.[1][2][6] For instance, a related compound isolated from the

same plant, (+)-N-(2-Hydroxypropyl)lindcarpine, exhibited cytotoxic activity against P-388

murine leukemia cells.[1][2][6]

Central Nervous System (CNS) Activity: Aporphine alkaloids can act as ligands for dopamine

and serotonin receptors, suggesting potential applications in neurological and psychiatric

research.[7][8]

Anti-inflammatory and Antioxidant Effects: Extracts from Actinodaphne pruinosa, the source

of N-Methyllindcarpine, have shown significant antioxidant and anti-inflammatory activities.

[3][4][9]

The potential mechanism of action for aporphine alkaloids often involves their interaction with

various cellular targets. A simplified representation of a potential signaling pathway that could

be influenced by aporphine alkaloids is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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